Cas no 903131-37-3 (Isoxazole, 3-bromo-4-methyl-)

• Product Name: Isoxazole, 3-bromo-4-methyl-
• CAS No: 903131-37-3
• MF: C₄H₄BrNO
• MW: 161.984660148621
• MDL: MFCD07787397
• CID: 5225334
• Update Time: 2026-03-07

Isoxazole, 3-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-bromo-4-methyl-

• MDL： MFCD07787397
• Inchi： 1S/C4H4BrNO/c1-3-2-7-6-4(3)5/h2H,1H3
• InChI Key： NCCIVJBTDIVSCD-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Isoxazole, 3-bromo-4-methyl-

Isoxazole, 3-bromo-4-methyl- (CAS No. 903131-37-3): A Comprehensive Overview of Its Properties and Applications

The compound Isoxazole, 3-bromo-4-methyl- (CAS No. 903131-37-3) is a halogenated isoxazole derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. With its unique molecular structure featuring a 3-bromo and 4-methyl substitution, this compound serves as a versatile building block for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "Isoxazole derivatives", "3-bromo-4-methyl isoxazole synthesis", and "CAS 903131-37-3 applications", highlighting its relevance in modern chemical studies.

One of the key reasons for the growing interest in Isoxazole, 3-bromo-4-methyl- is its role in the development of bioactive compounds. The isoxazole ring is a common motif in many pharmaceuticals, agrochemicals, and materials science applications. Users often inquire about "halogenated isoxazole uses" or "3-bromo-4-methyl isoxazole reactivity", reflecting the demand for detailed information on its functional properties. This compound's ability to participate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, makes it invaluable for creating tailored molecular architectures.

In recent years, the focus on sustainable and green chemistry has led to increased searches for "eco-friendly synthesis of isoxazole derivatives". While CAS No. 903131-37-3 itself is not directly tied to environmental applications, its derivatives are being explored for their potential in biodegradable materials. The compound's stability under various conditions also makes it a candidate for "high-performance material precursors", a topic trending in advanced material science forums.

From a technical standpoint, the physical and chemical properties of Isoxazole, 3-bromo-4-methyl- are critical for its applications. Its molecular weight, melting point, and solubility data are frequently searched under terms like "903131-37-3 technical specifications". These parameters are essential for researchers designing experiments or scaling up production processes. Additionally, the compound's spectroscopic signatures (e.g., NMR, IR) are often discussed in academic circles, particularly in queries related to "isoxazole structural characterization".

The commercial availability of Isoxazole, 3-bromo-4-methyl- has also been a point of interest, with searches such as "CAS 903131-37-3 suppliers" or "bulk purchase of 3-bromo-4-methyl isoxazole" appearing in procurement databases. Its pricing and purity grades (e.g., >98% HPLC) are frequently compared across vendors, emphasizing its importance in industrial workflows. Furthermore, the compound's storage conditions and shelf life are practical concerns for laboratories, often addressed under the keyword "isoxazole derivative handling guidelines".

Looking ahead, the potential of Isoxazole, 3-bromo-4-methyl- in drug discovery continues to drive research. Queries like "isoxazole in medicinal chemistry 2024" or "903131-37-3 biological activity" suggest an upward trend in its exploration for therapeutic targets. Its modular structure allows for functionalization, aligning with the current demand for "fragment-based drug design" strategies. As synthetic methodologies advance, this compound is poised to remain a cornerstone in heterocyclic chemistry.